(1-Ethylpyrazol-4-yl) 6-methylpyridine-3-carboxylate

• IUPAC Name: (1-ethylpyrazol-4-yl) 6-methylpyridine-3-carboxylate
• InChI: InChI=1S/C12H13N3O2/c1-3-15-8-11(7-14-15)17-12(16)10-5-4-9(2)13-6-10/h4-8H,3H2,1-2H3
• InChI Key: BLUUCUQLEZHWAW-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C=N1)OC(=O)C2=CN=C(C=C2)C
• Molecular Formula: C12H13N3O2
• Molecular Weight: 231.25 g/mol

Description

(1-Ethylpyrazol-4-yl) 6-methylpyridine-3-carboxylate is a chemical compound that belongs to the class of heterocyclic compounds It features a pyrazole ring substituted with an ethyl group at the 1-position and a pyridine ring substituted with a methyl group at the 6-position and a carboxylate group at the 3-position

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (1-Ethylpyrazol-4-yl) 6-methylpyridine-3-carboxylate typically involves the reaction of 1-ethylpyrazole with 6-methylpyridine-3-carboxylic acid or its derivatives. One common method is the esterification of 6-methylpyridine-3-carboxylic acid with ethanol in the presence of a catalyst such as sulfuric acid, followed by the reaction with 1-ethylpyrazole under reflux conditions .

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, the purification of the final product can be achieved through techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

(1-Ethylpyrazol-4-yl) 6-methylpyridine-3-carboxylate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the carboxylate group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as amines or alcohols in the presence of a base like sodium hydroxide.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of esters or amides.

Scientific Research Applications

(1-Ethylpyrazol-4-yl) 6-methylpyridine-3-carboxylate has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential as a ligand in coordination chemistry and its interactions with biological macromolecules.

Medicine: Explored for its potential pharmacological properties, including anti-inflammatory and antimicrobial activities.

Industry: Utilized in the development of new materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of (1-Ethylpyrazol-4-yl) 6-methylpyridine-3-carboxylate involves its interaction with specific molecular targets. In biological systems, it may bind to enzymes or receptors, modulating their activity. The pyrazole and pyridine rings can participate in hydrogen bonding and π-π interactions, influencing the compound’s binding affinity and specificity. The exact pathways and molecular targets depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

Ethyl 6-methylpyridine-2-carboxylate: Similar structure but with a different substitution pattern on the pyridine ring.

Methyl 3-isoquinolinecarboxylate: Contains an isoquinoline ring instead of a pyridine ring.

5-methylpicolinic acid: Similar pyridine ring structure but with different functional groups.

Uniqueness

(1-Ethylpyrazol-4-yl) 6-methylpyridine-3-carboxylate is unique due to the presence of both a pyrazole and a pyridine ring, which can confer distinct chemical and biological properties.